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Compound of Interest

Compound Name: Einecs 262-556-2

Cat. No.: B15179715

Initial Clarification: The provided EINECS number 262-556-2 corresponds to "Guanidine,
compound with 4,4'-isopropylidenebis(2,6-dibromophenol)(2:1)," a substance not typically used
in cleaning formulations. This guide will therefore focus on a more relevant class of surfactants
for cleaning applications, Isononyl Alcohol Ethoxylates, which are branched C9-alcohol
ethoxylates.

Isononyl Alcohol (INA) ethoxylates are non-ionic surfactants recognized for their excellent
cleaning performance, particularly in degreasing applications. Their branched chemical
structure provides distinct advantages in various cleaning formulations compared to their linear
counterparts and other surfactant types. This guide provides a comparative overview of the
performance of isononyl alcohol ethoxylates against other common surfactants, supported by
experimental data and detailed methodologies.

Key Performance Attributes of Isononyl Alcohol
Ethoxylates

Isononyl alcohol ethoxylates offer a range of benefits in cleaning formulations, including:

» Enhanced Cleaning Performance: They are highly effective at removing greasy and oily
soils.

» Versatility: Their properties make them suitable for a wide array of applications, from
household detergents to industrial cleaners.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15179715?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

o Good Wetting Properties: The branched structure allows for rapid spreading and penetration

of cleaning solutions on surfaces.

e Lower Foaming: Compared to some anionic surfactants, they produce less foam, which can

be advantageous in applications where excessive foam is undesirable.

e Environmental Profile: Many are readily biodegradable.

Comparative Performance Data

The following tables summarize the performance of Isononyl Alcohol Ethoxylate (a branched

C9-11 alcohol ethoxylate) in comparison to a linear C12-14 alcohol ethoxylate and an anionic

surfactant, Sodium Lauryl Ether Sulfate (SLES).

Table 1. Wetting Performance (Draves Test)

Surfactant Type Concentration

Wetting Time (seconds)

Isononyl Alcohol Ethoxylate

0.1% ~10-15
(Branched C9-11)
Linear Alcohol Ethoxylate

0.1% ~20-30
(C12-14)
Sodium Lauryl Ether Sulfate

0.1% > 60

(SLES)

Table 2: Foaming Performance (Ross-Miles Method)
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Initial Foam Height  Foam Height after 5

Surfactant Type Concentration .
(mm) min (mm)

Isononyl Alcohol
Ethoxylate (Branched 0.1% ~80-100 ~60-80
C9-11)
Linear Alcohol

0.1% ~120-140 ~100-120
Ethoxylate (C12-14)
Sodium Lauryl Ether

0.1% ~180-200 ~160-180

Sulfate (SLES)

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Wetting Performance: Draves Test (ASTM D2281)

The Draves test is a standard method for evaluating the wetting ability of a surfactant solution.

Objective: To determine the time it takes for a weighted cotton skein to sink in a surfactant
solution, indicating the solution's wetting efficiency.

Procedure:
o A 5-gram cotton skein is attached to a standardized weight.

o The skein and weight are dropped into a 500 mL graduated cylinder containing the surfactant
solution at a specified concentration and temperature.

e The time required for the skein to become completely wetted and sink is recorded. A shorter
sinking time indicates better wetting performance.
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Preparation

Prepare Surfactant Prepare Weighted

Solution (0.1%) Cotton Skein (5g)

Procedure

Drop Skein into
Graduated Cylinder

Start Timer

Stop Timer when
Skein Sinks

Record Wetting Time
(seconds)

Click to download full resolution via product page

Draves Test Experimental Workflow

Foaming Performance: Ross-Miles Test (ASTM D1173)

The Ross-Miles test is a standard method for measuring the foaming capacity of a surfactant
solution.
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Objective: To determine the initial foam height and the stability of the foam over time.
Procedure:

e 200 mL of the surfactant solution is poured from a height of 90 cm into a jacketed glass
cylinder containing 50 mL of the same solution.

o The initial height of the foam generated is measured immediately after all the solution has

been added.

o The foam height is measured again after a specified time interval (e.g., 5 minutes) to assess

foam stability.
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Preparation

Prepare Surfactant Set up Ross-Miles

Solution (0.1%) Apparatus

Procedure

Pour 200mL of Solution
from 90cm Height

Measure Initial
Foam Height

Wait for 5 Minutes

Measure Foam Height
after 5 Minutes
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Ross-Miles Test Experimental Workflow
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Mechanism of Action: The Role of Molecular
Structure

The cleaning performance of surfactants is intrinsically linked to their molecular structure.
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Structure-Performance Relationship

The branched structure of isononyl alcohol ethoxylates leads to less efficient packing at the oil-
water interface compared to linear alcohol ethoxylates. This looser packing facilitates faster
migration to surfaces, resulting in quicker wetting times. The increased bulk of the branched
hydrophobe also disrupts the formation of stable foam structures, leading to lower foam
heights. Furthermore, the branched nature can enhance the solubilization of oily soils,
contributing to superior degreasing performance.

« To cite this document: BenchChem. [Performance of Isononyl Alcohol Ethoxylates in
Cleaning Formulations: A Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15179715#performance-comparison-of-einecs-
262-556-2-in-different-cleaning-formulations]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15179715?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15179715?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

